6-Bromo-3-cyclopropoxy-2-nitropyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-Bromo-3-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative featuring three distinct functional groups: a bromine atom at position 6, a nitro group at position 2, and a cyclopropoxy substituent at position 3. While direct experimental data on this compound is scarce in the provided evidence, its properties can be inferred through comparisons with structurally related analogs.
Properties
Molecular Formula |
C8H7BrN2O3 |
|---|---|
Molecular Weight |
259.06 g/mol |
IUPAC Name |
6-bromo-3-cyclopropyloxy-2-nitropyridine |
InChI |
InChI=1S/C8H7BrN2O3/c9-7-4-3-6(14-5-1-2-5)8(10-7)11(12)13/h3-5H,1-2H2 |
InChI Key |
BCADIZZVMQRROX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=C(C=C2)Br)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Bromo-3-cyclopropoxy-2-nitropyridine can be achieved through several methods. One common approach involves the nitration of 6-bromo-3-cyclopropoxypyridine using nitric acid and sulfuric acid as nitrating agents . The reaction is typically carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the 2nd position.
Industrial Production Methods
Industrial production of 6-Bromo-3-cyclopropoxy-2-nitropyridine may involve large-scale nitration processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as recrystallization and chromatography, can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
6-Bromo-3-cyclopropoxy-2-nitropyridine undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom at the 6th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Reduction Reactions: The nitro group at the 2nd position can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.
Oxidation Reactions: The cyclopropoxy group can undergo oxidation to form corresponding carbonyl compounds.
Common Reagents and Conditions
Substitution Reactions: Common reagents include sodium amide, thiols, and other nucleophiles.
Reduction Reactions: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst is commonly used for the reduction of the nitro group.
Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used for the oxidation of the cyclopropoxy group.
Major Products Formed
Substitution Reactions: Products include 6-amino-3-cyclopropoxy-2-nitropyridine and 6-thio-3-cyclopropoxy-2-nitropyridine.
Reduction Reactions: The major product is 6-bromo-3-cyclopropoxy-2-aminopyridine.
Oxidation Reactions: Products include 6-bromo-3-cyclopropoxy-2-pyridinecarboxaldehyde.
Scientific Research Applications
6-Bromo-3-cyclopropoxy-2-nitropyridine has several applications in scientific research:
Mechanism of Action
The mechanism of action of 6-Bromo-3-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can participate in redox reactions, while the bromine atom and cyclopropoxy group can undergo substitution and oxidation reactions, respectively . These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table compares 6-Bromo-3-cyclopropoxy-2-nitropyridine with three analogs from the evidence, focusing on substituent positions, molecular properties, and functional group effects.
Note: Data for the target compound is inferred due to absence in evidence.
Key Comparative Insights
Substituent Position Effects: The nitro group at C2 (target compound and ) vs. C3 () significantly alters electronic distribution. Bromo placement at C6 (target, ) vs. C2 () affects regioselectivity in cross-coupling reactions (e.g., Suzuki-Miyaura).
Substituent Type and Reactivity: Cyclopropoxy (target): The strained cyclopropane ring increases steric hindrance and may confer unique reactivity in ring-opening or cycloaddition reactions compared to methoxy () or benzyloxy () groups. Methyl (): A non-polar, electron-donating group that may stabilize intermediates in substitution reactions but offers minimal steric bulk.
Spectroscopic Differentiation :
- IR/Raman Signatures : The nitro group (~1350–1520 cm⁻¹ for asymmetric stretching) and ether linkages (~1100–1250 cm⁻¹ for C-O) would vary based on substituent positions and electronic environments .
Synthetic Challenges: Introducing cyclopropoxy requires specialized methods (e.g., Mitsunobu reaction with cyclopropanol), whereas benzyloxy () can be installed via nucleophilic aromatic substitution under basic conditions.
Research Implications and Gaps
- Computational Predictions : Density functional theory (DFT) methods (e.g., B3LYP ) could model the target compound’s electronic structure and predict reactivity differences compared to analogs.
- Experimental Needs : Direct studies on the target’s solubility, stability, and synthetic pathways are critical for applications in medicinal chemistry.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
